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Compound of Interest

Compound Name: Triphenyltin chloride-d15

Cat. No.: B032067

Triphenyltin Chloride-d15: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Triphenyltin chloride-d15, a deuterated
organotin compound. It details its chemical and physical properties, primary applications in
research, and experimental protocols for its use as an internal standard in analytical chemistry.

Core Concepts: Understanding Triphenyltin
Chloride-d15

Triphenyltin chloride-d15 is the isotopically labeled form of Triphenyltin chloride, where the
fifteen hydrogen atoms on the three phenyl rings have been replaced with deuterium.[1][2] This
isotopic substitution makes it an ideal internal standard for quantitative analysis using mass
spectrometry.[1] Its chemical behavior is nearly identical to its non-deuterated counterpart, but
its increased mass allows for clear differentiation in mass spectrometric analyses.[3]

The primary application of Triphenyltin chloride-d15 is in the field of analytical chemistry,
particularly for the quantification of organotin compounds in various matrices through isotope
dilution mass spectrometry.[4] Organotin compounds are used in a range of industrial
applications, including as biocides in antifouling paints, agricultural fungicides, and as
stabilizers for PVC.[5][6] However, their toxicity and persistence in the environment necessitate
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sensitive and accurate monitoring.[7] The use of a deuterated internal standard like
Triphenyltin chloride-d15 is crucial for achieving high precision and accuracy in these
measurements by correcting for sample matrix effects and variations in instrument response.[4]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Triphenyltin chloride-
di5.

Property Value Source(s)
Chemical Formula (CsDs)3SnCl [3]
Molecular Weight 400.57 g/mol [31[4]

CAS Number 358731-94-9 [3]
Appearance Solid [3][4]
Melting Point 108 °C [31[4]
Boiling Point 240 °C at 13.5 mmHg [3][4]
Isotopic Purity >98 atom % D [3]
Chemical Purity >98% [31[4]
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Primary Research Applications

The predominant use of Triphenyltin chloride-d15 in research is as an internal standard for
the quantitative analysis of Triphenyltin chloride and other organotin compounds in various
complex matrices. This is primarily achieved through isotope dilution analysis coupled with

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.sigmaaldrich.com/SG/en/product/aldrich/615625
https://www.benchchem.com/product/b032067?utm_src=pdf-body
https://scispace.com/pdf/determination-of-organotin-compounds-in-environmental-hqqqt0u2mt.pdf
https://www.benchchem.com/product/b032067?utm_src=pdf-body
https://www.benchchem.com/product/b032067?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/ac980184o
https://pubs.acs.org/doi/abs/10.1021/ac980184o
https://scispace.com/pdf/determination-of-organotin-compounds-in-environmental-hqqqt0u2mt.pdf
https://pubs.acs.org/doi/abs/10.1021/ac980184o
https://pubs.acs.org/doi/abs/10.1021/ac980184o
https://scispace.com/pdf/determination-of-organotin-compounds-in-environmental-hqqqt0u2mt.pdf
https://pubs.acs.org/doi/abs/10.1021/ac980184o
https://scispace.com/pdf/determination-of-organotin-compounds-in-environmental-hqqqt0u2mt.pdf
https://pubs.acs.org/doi/abs/10.1021/ac980184o
https://scispace.com/pdf/determination-of-organotin-compounds-in-environmental-hqqqt0u2mt.pdf
https://pubs.acs.org/doi/abs/10.1021/ac980184o
https://pubs.acs.org/doi/abs/10.1021/ac980184o
https://scispace.com/pdf/determination-of-organotin-compounds-in-environmental-hqqqt0u2mt.pdf
https://pubs.acs.org/doi/abs/10.1021/ac980184o
https://pubs.acs.org/doi/abs/10.1021/ac980184o
https://www.benchchem.com/product/b032067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

mass spectrometric techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or
Liquid Chromatography-Mass Spectrometry (LC-MS).

Key research areas where Triphenyltin chloride-d15 is employed include:

Environmental Monitoring: Quantifying organotin contamination in water, sediment, soil, and
biota to assess environmental exposure and ecological risk.[7][8][9]

Food Safety: Detecting and quantifying residues of organotin pesticides in food products.

Toxicology Studies: Investigating the absorption, distribution, metabolism, and excretion
(ADME) of organotin compounds in biological systems.[4]

Consumer Product Safety: Ensuring compliance with regulations by testing for the presence
of restricted organotin compounds in materials such as toys and textiles.[8]

Experimental Protocols

The following sections outline a general experimental workflow and a specific protocol for the
use of Triphenyltin chloride-d15 as an internal standard.

General Workflow for Isotope Dilution Mass
Spectrometry

The use of Triphenyltin chloride-d15 as an internal standard follows a well-established
workflow in analytical chemistry. A known amount of the deuterated standard is added to the
sample at the beginning of the sample preparation process. This allows it to undergo the same
extraction, derivatization, and analysis steps as the native analyte, thereby compensating for
any losses or variations during the procedure.
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Figure 1: General Workflow for Isotope Dilution Analysis

Click to download full resolution via product page

Caption: General workflow for using Triphenyltin chloride-d15 in isotope dilution analysis.

Detailed Protocol: Analysis of Organotins in Toy
Materials by GC-MS

This protocol is adapted from an application note for the determination of organotin compounds
in toy materials, demonstrating a real-world application of Triphenyltin chloride-d15.[8]

1. Reagents and Standards:
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Triphenyltin chloride-d15 (Internal Standard)

Other organotin chloride standards

Methanol (HPLC grade)

Hexane (HPLC grade)

Sodium tetraethylborate (derivatizing agent)

Acetate buffer

. Standard Preparation:

Internal Standard Stock Solution (1000 mg/L): Accurately weigh 100 mg of Triphenyltin
chloride-d15 into a 100-mL volumetric flask and dissolve in methanol.[8]

Calibration Standards: Prepare a series of calibration standards by diluting the organotin
stock solutions with methanol to achieve the desired concentration range. Spike each
calibration standard with the internal standard solution to a final concentration of, for
example, 50 pg/L.

. Sample Preparation (Migration Simulation):

Simulate gastric digestion according to relevant safety standards (e.g., EN71-3). This
typically involves incubating a known mass of the toy material in a dilute hydrochloric acid
solution.[8]

After incubation, filter the solution to separate the solid material.

. Extraction and Derivatization:

Take a 5 mL aliquot of the migration solution.

Add a known amount of the Triphenyltin chloride-d15 internal standard solution.

Adjust the pH to approximately 4.7 with acetate buffer.[8]
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Add 0.5 mL of 2% sodium tetraethylborate and 2 mL of hexane.

Vortex for 30 minutes to facilitate the derivatization (ethylation) of the organotin chlorides and
their extraction into the hexane layer.

Allow the phases to separate.
. GC-MS Analysis:
Transfer the hexane layer to an autosampler vial.
Inject an aliquot into the GC-MS system.
GC Conditions (Example):
o Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 um)
o Inlet: Splitless mode
o Oven Program: Start at 50°C, ramp to 300°C.
MS Conditions (Example):
o lonization: Electron lonization (EI)

o Mode: Selected lon Monitoring (SIM) to monitor characteristic ions for each ethylated
organotin compound and the deuterated internal standard.

. Quantification:

Create a calibration curve by plotting the ratio of the peak area of the analyte to the peak
area of the internal standard (Triphenyltin chloride-d15) against the concentration of the
analyte in the calibration standards.

Calculate the concentration of the organotin compounds in the samples using the response
ratios obtained from the sample analysis and the calibration curve.
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Figure 2: Experimental Workflow for Organotin Analysis in Toys
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Caption: Detailed workflow for the analysis of organotins in toy materials using Triphenyltin
chloride-d15.

Conclusion

Triphenyltin chloride-d15 is an indispensable tool for researchers and analytical chemists
involved in the trace analysis of organotin compounds. Its use as an internal standard in
isotope dilution mass spectrometry provides a robust and reliable method for obtaining high-
quality quantitative data. This guide has provided a comprehensive overview of its properties,
applications, and the methodologies for its effective implementation in a research setting. The
detailed experimental workflow and specific protocol offer a practical starting point for the
development and validation of analytical methods for organotin analysis in various matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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